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Compound of Interest

Compound Name: 2-Iodo-6-methylnaphthalene

Cat. No.: B15081977 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide addresses the significant challenges in sourcing comprehensive data for

the chemical compound 2-Iodo-6-methylnaphthalene. Despite extensive searches across

chemical databases and scientific literature, a specific CAS (Chemical Abstracts Service)

number for this compound could not be definitively identified. Publicly available information

regarding its synthesis, experimental protocols, and biological activity, including any

involvement in signaling pathways, is scarce to non-existent. This suggests that 2-Iodo-6-
methylnaphthalene is not a commonly synthesized or commercially available compound,

limiting the scope of a detailed technical profile.

In contrast, significant data is available for structurally related compounds, particularly 2-Iodo-6-

methoxynaphthalene and 2-Methylnaphthalene. This guide provides a comparative summary of

the available data for these related compounds to offer a contextual understanding. The lack of

specific data for 2-Iodo-6-methylnaphthalene prevents the creation of detailed experimental

protocols and signaling pathway diagrams as originally intended.

Identifiers and Physicochemical Properties
The primary obstacle in creating a technical guide for 2-Iodo-6-methylnaphthalene is the

absence of a dedicated CAS number. This unique numerical identifier is the cornerstone for
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tracking and retrieving detailed information about a specific chemical substance. Our search

efforts consistently redirected to the following related compounds:

Table 1: Comparative Summary of Chemical Identifiers

Identifier
2-Iodo-6-
methoxynaphthalene

2-Methylnaphthalene

CAS Number 67886-69-5[1] 91-57-6

Molecular Formula C₁₁H₉IO C₁₁H₁₀

Molecular Weight 284.09 g/mol 142.20 g/mol

Synonyms
Naphthalene, 2-iodo-6-

methoxy-
β-Methylnaphthalene

Table 2: Comparative Physicochemical Properties

Property
2-Iodo-6-
methoxynaphthalene

2-Methylnaphthalene

Appearance Not specified Waxy white solid

Melting Point Not specified 35 °C

Boiling Point 347.7 °C at 760 mmHg[1] 241.1 °C

Density 1.674 g/cm³[1] Not specified

Flash Point 164.1 °C[1] Not specified

Experimental Protocols
Due to the lack of available literature for 2-Iodo-6-methylnaphthalene, no established

experimental protocols for its synthesis, purification, or characterization can be provided.

For the related compound, 2-Methylnaphthalene, it is primarily isolated from coal tar. One

documented synthetic route to a related structure, 2,6-dimethylnaphthalene, involves the

methylation of 2-methylnaphthalene.
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Biological Activity and Signaling Pathways
There is no available information on the biological activity or the role of 2-Iodo-6-
methylnaphthalene in any signaling pathways. Therefore, the requested diagrams cannot be

generated.

For context, 2-Methylnaphthalene can be oxidized to form menadione, a synthetic form of

vitamin K, indicating a potential intersection with biological pathways related to this vitamin.

Logical Workflow for Compound Identification
The process of identifying and characterizing a chemical compound for research and

development follows a logical progression. The inability to find a CAS number for 2-Iodo-6-
methylnaphthalene represents a fundamental block in this workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-depth Technical Guide: The Challenge of Identifying
2-Iodo-6-methylnaphthalene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15081977#2-iodo-6-methylnaphthalene-cas-number-
and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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